Cas no 2010945-34-1 (3-4-(difluoromethoxy)phenyloxolan-3-amine)

3-4-(Difluoromethoxy)phenyloxolan-3-amine is a fluorinated organic compound featuring an oxolane (tetrahydrofuran) ring substituted with an amine group and a difluoromethoxyphenyl moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoromethoxy group contributes to improved bioavailability and resistance to enzymatic degradation, while the oxolan-3-amine scaffold offers versatility in synthetic applications. Its well-defined stereochemistry and functional group compatibility facilitate its use in the development of bioactive molecules, particularly in CNS-targeting and fluorinated drug candidates. The compound is typically handled under controlled conditions due to its reactive amine functionality.
3-4-(difluoromethoxy)phenyloxolan-3-amine structure
2010945-34-1 structure
Product Name:3-4-(difluoromethoxy)phenyloxolan-3-amine
CAS No:2010945-34-1
MF:C11H13F2NO2
MW:229.22323012352
MDL:MFCD34183317
CID:5639416
PubChem ID:165909259
Update Time:2025-11-01

3-4-(difluoromethoxy)phenyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine
    • EN300-28254441
    • 2010945-34-1
    • 3-4-(difluoromethoxy)phenyloxolan-3-amine
    • MDL: MFCD34183317
    • Inchi: 1S/C11H13F2NO2/c12-10(13)16-9-3-1-8(2-4-9)11(14)5-6-15-7-11/h1-4,10H,5-7,14H2
    • InChI Key: KRFQCOFEXHCHNN-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1(COCC1)N)F

Computed Properties

  • Exact Mass: 229.09143498g/mol
  • Monoisotopic Mass: 229.09143498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.5Ų

3-4-(difluoromethoxy)phenyloxolan-3-amine Pricemore >>

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Additional information on 3-4-(difluoromethoxy)phenyloxolan-3-amine

Research Briefing on 3-4-(difluoromethoxy)phenyloxolan-3-amine (CAS: 2010945-34-1): Recent Advances and Applications

In recent years, the compound 3-4-(difluoromethoxy)phenyloxolan-3-amine (CAS: 2010945-34-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-4-(difluoromethoxy)phenyloxolan-3-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies. The compound's structural integrity and stability under various conditions have also been thoroughly investigated, ensuring its suitability for further development.

Mechanistic studies have revealed that 3-4-(difluoromethoxy)phenyloxolan-3-amine interacts with specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. In vitro and in vivo experiments have demonstrated its efficacy in modulating these pathways, suggesting potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammation. The compound's selectivity and low toxicity profile further enhance its therapeutic potential.

Recent preclinical trials have provided encouraging results, with 3-4-(difluoromethoxy)phenyloxolan-3-amine showing significant neuroprotective and anti-inflammatory effects. These findings have paved the way for planned clinical trials, which aim to evaluate its safety and efficacy in human subjects. Researchers are particularly optimistic about its potential as a disease-modifying agent, given its ability to target multiple pathological mechanisms simultaneously.

In addition to its therapeutic applications, 3-4-(difluoromethoxy)phenyloxolan-3-amine is also being explored as a tool compound in chemical biology. Its unique properties make it a valuable probe for studying complex biological systems and identifying novel drug targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-4-(difluoromethoxy)phenyloxolan-3-amine (CAS: 2010945-34-1) represents a promising candidate for further development in the pharmaceutical and chemical biology fields. Ongoing research continues to uncover its full potential, with the ultimate goal of addressing unmet medical needs. The integration of synthetic chemistry, mechanistic studies, and translational research will be crucial for realizing its therapeutic benefits.

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